Cas no 2137614-47-0 (5-[(5-Chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-[(5-Chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2137614-47-0
• MF: C₁₀H₁₃ClN₂S
• MW: 228.741619825363
• CID: 6306831
• PubChem ID: 165451523
• Update Time: 2025-10-29

5-[(5-Chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(5-chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• 2137614-47-0
• EN300-743160
• 5-[(5-Chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C10H13ClN2S/c11-10-3-8(6-14-10)1-7-2-9(12)5-13-4-7/h2-3,6,9,13H,1,4-5,12H2
• InChI Key： IWVHZXYLTXOUAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CC1=CC(CNC1)N

Computed Properties

• Exact Mass: 228.0487973g/mol
• Monoisotopic Mass: 228.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-[(5-Chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

Introduction to 5-[(5-Chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137614-47-0)

5-[(5-Chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activity. This compound, identified by its CAS number 2137614-47-0, has garnered attention due to its unique structural features and its implications in the development of novel therapeutic agents. The molecule incorporates a tetrahydropyridine core, which is a common motif in many pharmacologically active substances, alongside a chlorothiophenyl group that may contribute to its interaction with biological targets.

The synthesis and characterization of this compound are critical steps in understanding its potential applications. The tetrahydropyridine ring provides a versatile scaffold for further functionalization, enabling the creation of derivatives with tailored properties. In recent years, there has been a growing interest in tetrahydropyridine derivatives due to their role as intermediates in the synthesis of various drugs. For instance, compounds with similar structures have been explored for their potential in treating neurological disorders and cardiovascular diseases.

The presence of the chlorothiophenyl group in 5-[(5-Chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine adds another layer of complexity to its chemical behavior. Thiophene derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The chlorine substituent can enhance the lipophilicity of the molecule, potentially improving its ability to cross cell membranes and reach intracellular targets. This feature makes it an attractive candidate for drug development.

Recent research has highlighted the importance of understanding the structural motifs that contribute to biological activity. Studies have shown that the combination of a tetrahydropyridine core and an aromatic heterocycle can lead to compounds with enhanced binding affinity to biological targets. For example, related compounds have been found to interact with enzymes and receptors involved in signal transduction pathways. This suggests that 5-[(5-Chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine may exhibit similar properties and could be a valuable tool in drug discovery.

The pharmacokinetic properties of this compound are also of great interest. The tetrahydropyridine ring is known to influence solubility and metabolic stability, factors that are crucial for a drug's efficacy and safety. Preliminary studies suggest that derivatives of this compound may exhibit favorable pharmacokinetic profiles, making them suitable for oral administration. However, further investigation is needed to fully understand how these properties will translate into clinical applications.

In addition to its potential therapeutic applications, 5-[(5-Chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine may also find utility in research settings as a tool compound. Its unique structure allows researchers to probe the mechanisms of various biological processes and develop new methodologies for drug design. For instance, it could be used as a scaffold for structure-based drug design (SBDD), where computational methods are employed to predict how changes in the molecule's structure will affect its biological activity.

The synthesis of this compound presents both challenges and opportunities. While the tetrahydropyridine core is relatively easy to construct using standard organic reactions such as reductive amination or cyclization reactions, introducing the chlorothiophenyl group requires more sophisticated synthetic strategies. Techniques such as cross-coupling reactions or nucleophilic substitution reactions may be employed to achieve this transformation efficiently. Optimizing these synthetic routes is essential for producing high yields of pure material suitable for further study.

The chemical stability of 5-[(5-Chlorothiophen-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine must also be considered during both synthesis and application. Factors such as temperature sensitivity or susceptibility to hydrolysis can impact the compound's shelf life and usability in biological assays. Investigating these stability issues through kinetic studies or spectroscopic techniques can provide valuable insights into how best to store and handle this compound.

In conclusion,5-[ (5-Chlorothiophen - 3 - yl) methyl ] - 1 , 2 , 3 , 6 - tetrahydropyridin - 3 - amine represents an intriguing compound with potential applications in pharmaceutical research and development. Its unique structural features—combining a tetrahydropyridine core with a chlorothiophenyl group—make it a promising candidate for further exploration as both a therapeutic agent and a research tool. As our understanding of molecular interactions continues to grow,this compound will likely play an important role in shaping future advances in medicinal chemistry.